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Compound of Interest

Compound Name: Methyl Nonafluorovalerate

Cat. No.: B087576 Get Quote

CAS Number: 13038-26-1

Chemical Structure:

Synonyms: Methyl Perfluorovalerate, Methyl Nonafluoropentanoate, Nonafluorovaleric Acid

Methyl Ester

Introduction
Methyl Nonafluorovalerate is a fluorinated organic compound that serves as a valuable

building block in organic synthesis, particularly in the development of pharmaceuticals and

agrochemicals.[1][2] The incorporation of fluorine atoms into organic molecules can

significantly alter their physicochemical and biological properties, often leading to enhanced

metabolic stability, increased lipophilicity, and improved binding affinity to biological targets.

This guide provides a comprehensive overview of the chemical properties, a detailed

experimental protocol for its synthesis, and its applications as a fluorinated building block in

contexts relevant to drug discovery and development.

Physicochemical and Safety Data
A summary of the key physicochemical properties and safety information for Methyl
Nonafluorovalerate is presented in Table 1. This data is essential for handling, storage, and

use in a laboratory setting.
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Property Value Reference

Molecular Formula C6H3F9O2 [1]

Molecular Weight 278.07 g/mol [1]

Appearance
Colorless to almost colorless

clear liquid
[1]

Boiling Point 102 °C

Density 1.56 g/cm³

Purity >97.0% (GC)

Storage Temperature Room Temperature

Safety Information:

Hazard Statement GHS Code

Highly flammable liquid and vapour H225

Causes skin irritation H315

Causes serious eye irritation H319

Experimental Protocols
Synthesis of Methyl Nonafluorovalerate via Fischer
Esterification
The synthesis of Methyl Nonafluorovalerate is typically achieved through the Fischer

esterification of nonafluorovaleric acid with methanol, using a strong acid catalyst such as

sulfuric acid.

Materials:

Nonafluorovaleric acid

Anhydrous methanol
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Concentrated sulfuric acid

Sodium bicarbonate (saturated solution)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve nonafluorovaleric acid in an excess of anhydrous methanol (e.g., 5-10

molar equivalents).

Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to

the stirring solution.

Reflux: Heat the reaction mixture to reflux and maintain for a period of 2-4 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).

Work-up:

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol under reduced pressure using a rotary evaporator.

Dissolve the residue in a suitable organic solvent (e.g., diethyl ether or ethyl acetate).
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Transfer the solution to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Drying and Purification:

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure.

The crude product can be purified by fractional distillation to yield pure Methyl
Nonafluorovalerate.

Applications in Drug Development
While specific, publicly available examples of the direct use of Methyl Nonafluorovalerate in

the synthesis of marketed drugs are limited, its utility lies in its role as a versatile fluorinated

building block. The nonafluorobutyl group can be introduced into various molecular scaffolds to

modulate their biological activity.

The general workflow for utilizing a fluorinated building block like Methyl Nonafluorovalerate
in a drug discovery program is illustrated in the diagram below.
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Caption: Workflow for Utilizing Methyl Nonafluorovalerate in Drug Discovery.
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Logical Relationships in Synthesis
The synthesis of Methyl Nonafluorovalerate via Fischer esterification involves a series of

logical steps and considerations to ensure a high yield of the pure product. The diagram below

outlines these relationships.

Start Reactants Nonafluorovaleric Acid
Anhydrous Methanol

Reflux

Catalyst Concentrated H₂SO₄

Work-up

1. Remove Excess Methanol
2. Extraction

3. Neutralization Wash
4. Brine Wash

Purification
1. Drying (Anhydrous MgSO₄)

2. Filtration
3. Fractional Distillation

Pure Methyl
Nonafluorovalerate

Click to download full resolution via product page

Caption: Logical Flow of Methyl Nonafluorovalerate Synthesis.

Conclusion
Methyl Nonafluorovalerate is a readily synthesizable and valuable fluorinated building block

for medicinal chemistry and drug discovery. Its physicochemical properties and the presence of

the nonafluorobutyl moiety make it an attractive starting material for the introduction of fluorine

into organic molecules. The provided experimental protocol for its synthesis offers a reliable

method for its preparation in a laboratory setting. While detailed biological data for this specific

compound is not extensively documented in publicly available literature, its utility as a precursor

for more complex fluorinated molecules underscores its importance for researchers and

professionals in the field of drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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